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Compound of Interest

Compound Name: N-Boc-N-bis(PEG4-azide)

Cat. No.: B609472 Get Quote

An In-depth Technical Guide on N-Boc-N-bis(PEG4-azide)

For researchers, scientists, and professionals in drug development, a precise understanding of

chemical reagents is paramount. This guide provides core technical data on N-Boc-N-
bis(PEG4-azide), a branched polyethylene glycol (PEG) derivative.

Core Molecular Data
N-Boc-N-bis(PEG4-azide) is a valuable tool in bioconjugation and drug delivery research. Its

structure features two terminal azide groups, enabling reactions via Click Chemistry, and a

Boc-protected amine, which can be deprotected under acidic conditions.[1] This trifunctional

nature allows for the synthesis of complex bioconjugates and PROTACs.[2]

The key quantitative data for this molecule are summarized in the table below.

Property Value

Chemical Formula C₂₅H₄₉N₇O₁₀

Molecular Weight 607.70 g/mol

CAS Number 2055041-25-1

Data sourced from multiple chemical suppliers and databases.[2][3][4]
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Chemical Structure
The structural arrangement of N-Boc-N-bis(PEG4-azide) is depicted in the following diagram.

This visualization clarifies the spatial relationship between the Boc-protected amine and the

two PEG4-azide arms.
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Caption: Chemical structure of N-Boc-N-bis(PEG4-azide).

Experimental Protocols
While specific experimental protocols are highly dependent on the application, a general

workflow for the use of N-Boc-N-bis(PEG4-azide) in a bioconjugation experiment is outlined

below. This serves as a foundational methodology that can be adapted for specific research

needs.
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Step 1: Boc Deprotection (Optional) Step 2: Amine Conjugation Step 3: Azide Conjugation (Click Chemistry)
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Caption: General workflow for bioconjugation using N-Boc-N-bis(PEG4-azide).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b609472?utm_src=pdf-body-img
https://www.benchchem.com/product/b609472?utm_src=pdf-body
https://www.benchchem.com/product/b609472?utm_src=pdf-custom-synthesis
https://www.cd-bioparticles.net/p/4382/n-boc-n-bispeg4-azide
https://probes.bocsci.com/product/n-boc-n-bis-peg4-azide-cas-2055041-25-1-378967.html
https://broadpharm.com/product/bp-23195
https://www.xinyanbm.com/product/21189.html
https://www.benchchem.com/product/b609472#n-boc-n-bis-peg4-azide-molecular-weight-and-formula
https://www.benchchem.com/product/b609472#n-boc-n-bis-peg4-azide-molecular-weight-and-formula
https://www.benchchem.com/product/b609472#n-boc-n-bis-peg4-azide-molecular-weight-and-formula
https://www.benchchem.com/product/b609472#n-boc-n-bis-peg4-azide-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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